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Cat. No.: B1522442 Get Quote

An In-Depth Technical Guide to the Chemical Properties and Applications of 5-
(Bromomethyl)isoquinoline Hydrobromide

For Researchers, Scientists, and Drug Development Professionals

Abstract
5-(Bromomethyl)isoquinoline hydrobromide is a pivotal reagent in modern synthetic

chemistry, offering a versatile scaffold for the development of novel therapeutic agents and

functional materials. This guide provides a comprehensive technical overview of its core

chemical properties, reactivity, and established applications. By delving into the causality

behind its synthetic utility and providing actionable experimental protocols, this document

serves as an essential resource for professionals in drug discovery and organic synthesis. We

will explore its structural significance, reactivity profile, and role as a key building block in the

creation of complex molecular architectures, grounded in authoritative references and practical

insights.

Introduction: The Strategic Importance of the
Isoquinoline Scaffold
The isoquinoline nucleus is a privileged heterocyclic aromatic system found in a vast number of

natural alkaloids, such as morphine and papaverine, and is a cornerstone in medicinal
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chemistry.[1][2] Its derivatives are integral to a wide array of pharmaceuticals targeting ailments

like cancer, respiratory diseases, infections, and neurological disorders.[3] 5-
(Bromomethyl)isoquinoline hydrobromide emerges as a particularly valuable intermediate,

providing a reactive "handle" at the 5-position for strategic molecular elaboration. The presence

of the bromomethyl group facilitates a range of chemical transformations, enabling the

systematic construction of diverse molecular libraries for drug discovery and material science

applications.[4]

Core Chemical and Physical Properties
A thorough understanding of the fundamental properties of 5-(Bromomethyl)isoquinoline
hydrobromide is critical for its effective use in a laboratory setting. These properties dictate

storage, handling, and reaction conditions.

Property Value Source(s)

CAS Number 586373-76-4 [5]

Molecular Formula C₁₀H₈BrN·HBr [5]

Molecular Weight 301.88 g/mol [5]

Appearance Light brown to grey solid [5]

Purity ≥ 95% (Assay) [5]

Storage Conditions
Store at 0-8 °C, inert

atmosphere
[5][6]

The hydrobromide salt form is frequently employed in research due to its enhanced stability

and increased solubility in polar solvents compared to its free base, 5-

(bromomethyl)isoquinoline.[4][5] This improved solubility facilitates its handling and use in

various reaction media.

Synthesis and Spectroscopic Characterization
Synthetic Pathway: Wohl-Ziegler Bromination
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The synthesis of the free base, 5-(bromomethyl)isoquinoline, is commonly achieved via a

radical bromination of 5-methylisoquinoline. The Wohl-Ziegler reaction is a preferred method,

utilizing N-Bromosuccinimide (NBS) as the bromine source and a radical initiator like

azobisisobutyronitrile (A-IBN) or dibenzoyl peroxide (DBPO).[4]

Experimental Protocol: Synthesis of 5-(Bromomethyl)isoquinoline

Setup: In a round-bottom flask equipped with a reflux condenser and magnetic stirrer,

dissolve 5-methylisoquinoline in a non-polar solvent such as carbon tetrachloride (CCl₄).

Reagent Addition: Add N-Bromosuccinimide (NBS) (1.1 equivalents) and a catalytic amount

of a radical initiator (e.g., AIBN).

Reaction: Heat the mixture to reflux. The reaction progress can be monitored by TLC or GC-

MS. The use of NBS is advantageous as it provides a low, constant concentration of

bromine, minimizing side reactions.[4]

Work-up: Upon completion, cool the reaction mixture and filter to remove the succinimide

byproduct.

Purification: The solvent is removed under reduced pressure, and the resulting crude product

can be purified by recrystallization or column chromatography to yield 5-

(bromomethyl)isoquinoline.

Hydrobromide Salt Formation: To obtain the hydrobromide salt, the purified free base can be

dissolved in an appropriate solvent and treated with a solution of hydrogen bromide.
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Nucleophiles
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5-(Bromomethyl)isoquinoline

5-(Aminomethyl)isoquinoline
Derivative

SN2

5-(Thioether)isoquinoline
Derivative

SN2

5-(Ether)isoquinoline
Derivative

SN2
R₂NH (Amine)

RSH (Thiol)

RO⁻ (Alkoxide)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1522442#5-bromomethyl-isoquinoline-hydrobromide-
chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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